Cas no 1199782-26-7 (methyl(4,4,4-trifluorobutyl)amine)

methyl(4,4,4-trifluorobutyl)amine structure

1199782-26-7 structure

Product Name:methyl(4,4,4-trifluorobutyl)amine

CAS No:1199782-26-7

MF:C₅H₁₀F₃N

MW:141.134811878204

MDL:MFCD13249583

CID:5243206

PubChem ID:19733820

Update Time:2023-11-24

methyl(4,4,4-trifluorobutyl)amine Chemical and Physical Properties

Names and Identifiers

- 4,4,4-Trifluoro-N-methyl-1-butanamine
- methyl(4,4,4-trifluorobutyl)amine
- 4,4,4-trifluoro-N-methylbutan-1-amine
- MDL： MFCD13249583
- Inchi： 1S/C5H10F3N/c1-9-4-2-3-5(6,7)8/h9H,2-4H2,1H3
- InChI Key： WMWUUAMIJXJJAF-UHFFFAOYSA-N
- SMILES： FC(CCCNC)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 69.1
XLogP3: 1.6
Topological Polar Surface Area: 12

methyl(4,4,4-trifluorobutyl)amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Oakwood	104349-250mg	4,4,4-Trifluoro-N-methyl-1-butanamine	1199782-26-7	98%	250mg	$105.00	2023-09-17
Oakwood	104349-1g	4,4,4-Trifluoro-N-methyl-1-butanamine	1199782-26-7	98%	1g	$210.00	2023-09-17
Oakwood	104349-5g	4,4,4-Trifluoro-N-methyl-1-butanamine	1199782-26-7	98%	5g	$740.00	2023-09-17
Oakwood	104349-25g	4,4,4-Trifluoro-N-methyl-1-butanamine	1199782-26-7	98%	25g	$2840.00	2023-09-17
Enamine	EN300-264047-0.05g	methyl(4,4,4-trifluorobutyl)amine	1199782-26-7	95%	0.05g	$419.0	2024-06-18
Enamine	EN300-264047-0.1g	methyl(4,4,4-trifluorobutyl)amine	1199782-26-7	95%	0.1g	$439.0	2024-06-18
Enamine	EN300-264047-0.25g	methyl(4,4,4-trifluorobutyl)amine	1199782-26-7	95%	0.25g	$459.0	2024-06-18
Enamine	EN300-264047-0.5g	methyl(4,4,4-trifluorobutyl)amine	1199782-26-7	95%	0.5g	$479.0	2024-06-18
Enamine	EN300-264047-1.0g	methyl(4,4,4-trifluorobutyl)amine	1199782-26-7	95%	1.0g	$499.0	2024-06-18
Enamine	EN300-264047-2.5g	methyl(4,4,4-trifluorobutyl)amine	1199782-26-7	95%	2.5g	$978.0	2024-06-18

methyl(4,4,4-trifluorobutyl)amine Related Literature

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3. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
4. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

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